Heptanoic acid

Specification

• Description: Heptanoic Acid is an aliphatic carboxylic acid, also known as enanthic acid, used in the synthesis of esters for products such as fragrances and artificial flavor preparations.; Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Flash point near 200°F.; Heptanoic acid is a C7, straight-chain fatty acid that contributes to the odour of some rancid oils. Used in the preparation of esters for the fragrance industry, and as an additive in cigarettes. It has a role as a plant metabolite. It is a medium-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a heptanoate.
• CAS No.: 101488-09-9
• Molecular Formula: CH3(CH2)5COOH; C7H14O2; C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: heptanoic acid
• Standard InChI: InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)
• Standard InChI Key: MNWFXJYAOYHMED-UHFFFAOYSA-N
• SMILES: CCCCCCC(=O)O
• Canonical SMILES: CCCCCCC(=O)O
• Boiling Point: 432 to 473 °F at 760 mm Hg (NTP, 1992); 222.2 °C; 223 °C
• Colorform: CLEAR OILY LIQUID
• Flash Point: greater than 235 °F (NTP, 1992); 110 °C (open cup) ... 118 °C (closed cup); near 200 °F; >110 °C c.c.
• Melting Point: 16 °F (NTP, 1992); -7.5 °C; Mp -9 °; -7.17 °C; -7.5°C